Cas no 27057-92-7 (Benzenemethanamine,5-chloro-N,N-bis(2-chloroethyl)-2-ethoxy-, hydrochloride (1:1))

• Product Name: Benzenemethanamine,5-chloro-N,N-bis(2-chloroethyl)-2-ethoxy-, hydrochloride (1:1)
• CAS No: 27057-92-7
• MF: C₁₃H₁₉Cl₄NO
• MW: 347.108060121536
• CID: 258153
• PubChem ID: 33679
• Update Time: 2025-04-19

Benzenemethanamine,5-chloro-N,N-bis(2-chloroethyl)-2-ethoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,5-chloro-N,N-bis(2-chloroethyl)-2-ethoxy-, hydrochloride (1:1)
• (5-chloro-2-ethoxyphenyl)methyl-bis(2-chloroethyl)azanium,chloride
• 2-Ethoxy-5-chlorobenzyl-bis-(beta-chloroethyl) amine hydrochloride
• BENZYLAMINE, N,N-BIS(2-CHLOROETHYL)-3-CHLORO-6-ETHOXY-, HYDROCHLORIDE
• 27057-92-7
• N,N-Bis(2-chloroethyl)-3-chloro-6-ethoxybenzylamine hydrochloride

• Inchi： 1S/C13H18Cl3NO.ClH/c1-2-18-13-4-3-12(16)9-11(13)10-17(7-5-14)8-6-15;/h3-4,9H,2,5-8,10H2,1H3;1H
• InChI Key： OVDHLBLYVDHVHO-UHFFFAOYSA-N
• SMILES： ClCC[NH+](CCCl)CC1C=C(C=CC=1OCC)Cl.[Cl-]

Computed Properties

• Exact Mass: 325.8736
• Monoisotopic Mass: 345.022075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.7

Experimental Properties

• Boiling Point: 321.5°C at 760 mmHg
• Flash Point: 148.2°C
• PSA: 15.13